N-(2-bromobenzyl)-1-methyl-1H-pyrazole-5-carboxamide

• IUPAC Name: N-[(2-bromophenyl)methyl]-2-methylpyrazole-3-carboxamide
• InChI: InChI=1S/C12H12BrN3O/c1-16-11(6-7-15-16)12(17)14-8-9-4-2-3-5-10(9)13/h2-7H,8H2,1H3,(H,14,17)
• InChI Key: ZXPROLVAUIFLIW-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC=N1)C(=O)NCC2=CC=CC=C2Br
• Molecular Formula: C12H12BrN3O
• Molecular Weight: 294.15 g/mol

Description

N-(2-bromobenzyl)-1-methyl-1H-pyrazole-5-carboxamide (referred to as BBP) is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields ranging from medicine to agriculture. BBP is a pyrazole derivative that has been synthesized through different methods, and its mechanism of action has been studied extensively. In

Mechanism of Action

The mechanism of action of BBP is not fully understood, but it is believed to act through the inhibition of specific enzymes or receptors. In cancer cells, BBP has been shown to inhibit the activity of histone deacetylases, which are enzymes involved in the regulation of gene expression. BBP has also been shown to inhibit the activity of cyclooxygenase-2, an enzyme involved in the production of inflammatory mediators.
Biochemical and Physiological Effects:
BBP has been shown to have various biochemical and physiological effects. In cancer cells, BBP has been shown to induce cell cycle arrest and apoptosis. BBP has also been shown to inhibit the migration and invasion of cancer cells. In animal models, BBP has been shown to have anti-inflammatory effects by reducing the production of inflammatory mediators. BBP has also been shown to increase the growth and yield of crops.

Advantages and Limitations for Lab Experiments

BBP has several advantages for lab experiments, including its stability and solubility in various solvents. BBP is also relatively easy to synthesize, which makes it readily available for research. However, the limitations of BBP include its potential toxicity and the need for further studies to determine its safety and efficacy.

Future Directions

There are several future directions for research on BBP. In medicine, further studies are needed to determine the safety and efficacy of BBP as an anticancer and anti-inflammatory agent. In agriculture, further studies are needed to determine the optimal concentration and application method of BBP for crop growth and yield. Additionally, further studies are needed to determine the potential environmental impact of BBP as a pesticide.

Synthesis Methods

BBP can be synthesized through different methods, including the reaction of 2-bromobenzylamine with 1-methyl-1H-pyrazole-5-carboxylic acid, or the reaction of 2-bromobenzaldehyde with 1-methyl-1H-pyrazole-5-carbohydrazide. The synthesis of BBP has been optimized to improve the yield and purity of the compound. The purity of BBP can be determined through various analytical techniques such as HPLC and NMR.

Scientific Research Applications

BBP has been studied extensively for its potential applications in various fields. In medicine, BBP has been shown to have anticancer properties by inhibiting the proliferation of cancer cells. BBP has also been studied for its potential use as an anti-inflammatory agent. In agriculture, BBP has been investigated for its ability to increase the growth and yield of crops. BBP has also been studied for its potential use as a pesticide.